6,7-Dimethoxy-2-[4-(2-methoxyphenoxy)benzenesulfonyl]-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 6,7-dimethoxy-2-[4-(2-methoxyphenoxy)phenyl]sulfonyl-3,4-dihydro-1H-isoquinoline
• InChI: InChI=1S/C24H25NO6S/c1-28-21-6-4-5-7-22(21)31-19-8-10-20(11-9-19)32(26,27)25-13-12-17-14-23(29-2)24(30-3)15-18(17)16-25/h4-11,14-15H,12-13,16H2,1-3H3
• InChI Key: NAHZLVKRAFJFKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OC2=CC=C(C=C2)S(=O)(=O)N3CCC4=CC(=C(C=C4C3)OC)OC
• Molecular Formula: C24H25NO6S
• Molecular Weight: 455.5 g/mol
• CAS No.: 670272-55-6

Description

6,7-Dimethoxy-2-[4-(2-methoxyphenoxy)benzenesulfonyl]-1,2,3,4-tetrahydroisoquinoline is a useful research compound. Its molecular formula is C24H25NO6S and its molecular weight is 455.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

6,7-Dimethoxy-2-[4-(2-methoxyphenoxy)benzenesulfonyl]-1,2,3,4-tetrahydroisoquinoline and its derivatives are explored in the field of organic chemistry for their unique chemical structures and reactivities. These compounds are involved in various synthetic pathways, including the synthesis of phenethylamines through Mannich bases, highlighting their role in constructing complex molecular architectures (Short, Dunnigan, & Ours, 1973). Additionally, studies on the partial O-demethylation of aromatic-substituted dihydroisoquinolines reveal the intricate balance of chemical reactions these compounds can undergo, contributing to a deeper understanding of their chemical properties (Brossi & Teitel, 1970).

Alkaloid Synthesis and Modifications

Research in the field of natural product synthesis often leverages tetrahydroisoquinoline derivatives for constructing complex alkaloid structures. For example, the synthesis of Pyrrolo[4,3,2-de]quinolines from dimethoxyquinolines, including 6,7-dimethoxy derivatives, is a significant step towards the total synthesis of complex marine alkaloids such as Damirones and Discorhabdins, demonstrating the utility of these compounds in accessing biologically relevant structures (Roberts, Joule, Bros, & Álvarez, 1997).

Stereochemistry and Structural Analysis

The study of optically active diaryl tetrahydroisoquinoline derivatives, such as those with 6,7-dimethoxy substitution patterns, provides insights into the stereochemical configurations essential for catalytic and biological activities. Investigations into the absolute stereochemistry and conformational preferences of these compounds contribute to our understanding of how molecular structure influences reactivity and interaction with biological systems (Naicker, Govender, Kruger, & Maguire, 2011).

Pharmaceutical Research and Development

In pharmaceutical research, derivatives of 6,7-dimethoxy tetrahydroisoquinoline serve as key intermediates or structural motifs in the development of new therapeutic agents. For instance, the synthesis of methoxylated tetrahydroisoquinolinium derivatives and their evaluation as ligands for apamin-sensitive Ca2+-activated K+ channels illustrate the potential of these compounds in the discovery of new drugs targeting specific ion channels in the nervous system (Graulich et al., 2006).